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Compound of Interest

Compound Name: 3-Amino-5-cyanopicolinic acid

Cat. No.: B8722616

Get Quote

Executive Summary
3-Amino-5-cyanopicolinic acid (also known as 3-amino-5-cyanopyridine-2-carboxylic acid) is

a critical heterocyclic building block in the synthesis of Factor Xa inhibitors, kinase inhibitors,

and agrochemicals. Its utility is defined by the orthogonal reactivity of its three functional

handles: the 2-carboxylic acid, the 3-amino group, and the 5-cyano group.

However, its isolation is frequently complicated by its zwitterionic potential and poor solubility in

standard non-polar solvents. This guide provides a mechanistic analysis of its solubility, a self-

validating protocol for determining exact saturation limits, and a logic-driven purification

workflow.

Physicochemical Drivers of Solubility[1]
To master the solubility of this compound, one must understand the electronic push-pull effects

governing its solid-state lattice energy and solvation potential.

Structural Analysis
Scaffold: Pyridine ring (electron-deficient).
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5-Cyano Group: Strongly electron-withdrawing (

,

). This significantly lowers the pKa of the pyridine nitrogen, reducing its basicity compared to
unsubstituted picolinic acid.

2-Carboxylic Acid: The primary acidic site. Due to the electron-withdrawing nature of the 5-

CN and the pyridine ring, this acid is stronger (lower pKa) than benzoic acid derivatives.

3-Amino Group: Weakly basic. It can participate in intramolecular hydrogen bonding with the

adjacent carbonyl oxygen of the carboxylic acid, locking the molecule in a planar

conformation and increasing lattice energy (reducing solubility).

The "U-Shaped" Aqueous Solubility Curve
Unlike simple organic neutrals, 3-Amino-5-cyanopicolinic acid exhibits pH-dependent

speciation.

pH < 1 (Cationic): Protonation of the pyridine nitrogen or amino group (Soluble).

pH 2–4 (Neutral/Zwitterionic): The Isoelectric Point (pI) region. Here, the net charge is zero.

The lattice energy is maximized due to intermolecular H-bonding (Stacking). Minimum

Solubility.

pH > 6 (Anionic): Deprotonation of the carboxylic acid to form the carboxylate salt (Highly

Soluble).

Solubility Data: Organic Solvents vs. Water[1][2]
The following data categorizes solvent compatibility based on polarity and hydrogen-bonding

capability.

Table 1: Predicted Solubility Profile
Note: "High" > 100 mg/mL; "Moderate" 10–100 mg/mL; "Low" < 1 mg/mL.
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Solvent Class
Representative
Solvent

Solubility
Mechanistic
Rationale

Aqueous (Acidic) 1M HCl High

Formation of

Hydrochloride salt

disrupts lattice.

Aqueous (Basic) 1M NaOH / NaHCO₃ High

Formation of Sodium

carboxylate salt (ionic

solvation).

Aqueous (Neutral) Water (pH 7) Low

Hydrophobic aromatic

core + potential

zwitterionic lattice.

Polar Aprotic DMSO, DMF, DMAc High

Strong dipole

interactions disrupt H-

bonds; ideal for

reactions.

Polar Protic Methanol, Ethanol Moderate

Soluble, especially

when heated.

Solubility decreases

as alcohol chain

length increases.

Ethers THF, MTBE Low

Insufficient polarity to

overcome lattice

energy.

Non-Polar
Toluene, Hexane,

DCM
Insoluble

Lack of H-bonding

capability;

incompatible with

polar functional

groups.

Experimental Protocols
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Protocol A: Saturation Shake-Flask Method (Self-
Validating)
Use this protocol to generate precise solubility values for your specific batch/polymorph.

Reagents: 3-Amino-5-cyanopicolinic acid (Solid), Target Solvent (HPLC Grade). Equipment:

HPLC vials, Temperature-controlled shaker, Syringe filters (0.45 µm PTFE).

Preparation: Add excess solid (~50 mg) to 1 mL of solvent in a clear vial.

Equilibration: Agitate at the target temperature (e.g., 25°C) for 24 hours.

Validation Check: Ensure undissolved solid remains visible. If fully dissolved, add more

solid.

Sampling: Stop agitation and allow solids to settle for 1 hour.

Filtration: Draw supernatant and filter through a 0.45 µm syringe filter (pre-saturated with

solvent to prevent adsorption losses).

Quantification: Dilute the filtrate (e.g., 1:100 in Methanol) and analyze via HPLC-UV (254

nm). Calculate concentration against a standard curve.

Protocol B: Purification via Isoelectric Precipitation (pH
Swing)
This is the most scalable method for purifying the compound from reaction mixtures.

Concept: Dissolve as a salt, filter impurities, then precipitate as the free acid.

Dissolution: Suspend crude material in water (5 vol). Add 2M NaOH dropwise until pH

reaches 9–10. The solution should become clear (dark color indicates impurities).

Filtration: Filter the alkaline solution to remove insoluble organic byproducts (e.g., unreacted

non-polar precursors).

Precipitation: Slowly add 1M HCl to the filtrate while stirring. Monitor pH.
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Critical Step: A thick precipitate will form as pH approaches 3–4.

Aging: Stir the slurry at pH 3.5 for 1 hour to ripen the crystals (Ostwald ripening).

Isolation: Filter the solid, wash with cold water (2x) and cold methanol (1x) to displace water.

Dry under vacuum at 45°C.

Visualization: Solubility & Purification Logic
The following diagram illustrates the pH-dependent speciation and the logic behind the

purification workflow.

Crude Mixture
(3-Amino-5-cyanopicolinic acid + Impurities)

Basic Solution (pH > 9)
Species: Anionic Carboxylate

Status: Dissolved

1. Add NaOH/H2O

Solid Impurities
(Non-polar byproducts)

2. Filtration

Acidification Step
(Add HCl to pH ~3.5)

3. Filtrate Processing

Precipitate (pH 3-4)
Species: Neutral/Zwitterion

Status: Insoluble Solid

4. pH Swing (Isoelectric Point)

Mother Liquor
(Salts + Soluble Impurities)

Waste Stream

Pure Product
(Crystalline Solid)

5. Filter & Wash (MeOH/H2O)
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Caption: Purification workflow leveraging the pH-dependent solubility profile of 3-Amino-5-
cyanopicolinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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